molecular formula C11H12O3S B13234319 5-(Benzenesulfonyl)-1-oxaspiro[2.3]hexane

5-(Benzenesulfonyl)-1-oxaspiro[2.3]hexane

Cat. No.: B13234319
M. Wt: 224.28 g/mol
InChI Key: WSBRBTUJUAMPSV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(Benzenesulfonyl)-1-oxaspiro[2.3]hexane is a strained spirocyclic epoxide characterized by a fused cyclopropane and tetrahydrofuran ring system (1-oxaspiro[2.3]hexane core) with a benzenesulfonyl substituent at the 5-position. The spirocyclic structure imposes significant strain energy (−56 kcal mol⁻¹), comparable to its hydrocarbon analogue spiro[2.3]hexane but lower than bicyclo[1.1.0]butane (−66 kcal mol⁻¹) . This strain, combined with the electron-withdrawing benzenesulfonyl group, enhances reactivity toward nucleophilic ring-opening reactions, making it a valuable intermediate for synthesizing hydroxy-substituted cyclobutanes and other bioactive molecules .

The compound’s synthetic utility is underscored by its application in drug discovery, where its ring-opening reactions enable the introduction of three-dimensional cyclobutyl motifs into target structures. Over 20 patents in the past 15 years leverage such reactivity for developing biologically active compounds .

Properties

Molecular Formula

C11H12O3S

Molecular Weight

224.28 g/mol

IUPAC Name

5-(benzenesulfonyl)-1-oxaspiro[2.3]hexane

InChI

InChI=1S/C11H12O3S/c12-15(13,9-4-2-1-3-5-9)10-6-11(7-10)8-14-11/h1-5,10H,6-8H2

InChI Key

WSBRBTUJUAMPSV-UHFFFAOYSA-N

Canonical SMILES

C1C(CC12CO2)S(=O)(=O)C3=CC=CC=C3

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(Benzenesulfonyl)-1-oxaspiro[2.3]hexane typically involves the reaction of benzenesulfonyl chloride with a suitable spirocyclic precursor under basic conditions. One common method includes the use of sodium hydroxide as a base to facilitate the nucleophilic substitution reaction. The reaction is carried out in an organic solvent such as dichloromethane or tetrahydrofuran at low temperatures to control the reaction rate and yield.

Industrial Production Methods

Industrial production of 5-(Benzenesulfonyl)-1-oxaspiro[2.3]hexane may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems allows for precise control of reaction parameters, including temperature, pressure, and reactant concentrations. This approach minimizes the risk of side reactions and maximizes the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

5-(Benzenesulfonyl)-1-oxaspiro[2.3]hexane undergoes various chemical reactions, including:

    Oxidation: The benzenesulfonyl group can be oxidized to form sulfone derivatives.

    Reduction: Reduction reactions can target the oxirane ring, leading to the formation of diols.

    Substitution: Nucleophilic substitution reactions can occur at the benzenesulfonyl group, resulting in the formation of sulfonamide or sulfonate esters.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

    Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

    Substitution: Nucleophiles like amines or alcohols are employed under basic conditions.

Major Products Formed

    Oxidation: Sulfone derivatives.

    Reduction: Diols.

    Substitution: Sulfonamide or sulfonate ester derivatives.

Scientific Research Applications

5-(Benzenesulfonyl)-1-oxaspiro[2.3]hexane has diverse applications in scientific research:

    Chemistry: Used as a building block in organic synthesis for the preparation of complex molecules.

    Biology: Investigated for its potential as a biochemical probe due to its reactive functional groups.

    Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

    Industry: Utilized in the development of advanced materials and as a precursor for specialty chemicals.

Mechanism of Action

The mechanism of action of 5-(Benzenesulfonyl)-1-oxaspiro[2.3]hexane involves its ability to undergo nucleophilic substitution and oxidation-reduction reactions. The benzenesulfonyl group acts as an electrophilic center, facilitating interactions with nucleophiles. The oxirane ring can be opened under acidic or basic conditions, leading to the formation of reactive intermediates that can interact with various molecular targets.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Properties of 1-Oxaspiro[2.3]hexane Derivatives

Compound Substituent(s) Strain Energy (kcal mol⁻¹) Key Reactivity/Applications
5-(Benzenesulfonyl)-1-oxaspiro[2.3]hexane Benzenesulfonyl at C5 −56 Nucleophilic ring-opening for cyclobutane motifs in drug synthesis
Spiro[2.3]hexane None (hydrocarbon analogue) −56 Model for strain energy studies; limited synthetic utility
Dispiro compounds (e.g., from cyclobutanone) Cyclobutanone or azetidione cores >−66 "Strain-increase spirocyclization"; niche applications in high-strain systems
1-Oxaspiro[4.5]dec-3-en-4-yl derivatives Extended spiro[4.5] system Not quantified Nonlinear optical (NLO) dyes; planarized structures for optoelectronics
N-({1-oxaspiro[2.3]hexan-5-yl}methyl)carbamate Carbamate group at C5 −56 (assumed) Medicinal chemistry building blocks
Methyl 5-hydroxyspiro[2.3]hexane-1-carboxylate Hydroxyl and ester groups −56 (assumed) Hydroxy-directed functionalization; ester hydrolysis potential

Key Observations:

Strain Energy : The strain energy of 5-(Benzenesulfonyl)-1-oxaspiro[2.3]hexane (−56 kcal mol⁻¹) is identical to its hydrocarbon analogue but significantly lower than bicyclo[1.1.0]butane (−66 kcal mol⁻¹). This balance allows controlled reactivity without excessive instability .

Substituent Effects :

  • The benzenesulfonyl group enhances electrophilicity at the epoxide, favoring nucleophilic attack (e.g., by amines or alcohols) to form cyclobutane derivatives .
  • In contrast, hydroxyl or ester substituents (e.g., in methyl 5-hydroxyspiro[2.3]hexane-1-carboxylate) enable hydrogen bonding or hydrolysis-driven modifications .

Extended Spiro Systems : Derivatives like 1-oxaspiro[4.5]dec-3-en-4-yl compounds exhibit larger spiro frameworks, reducing strain but enabling planarization for applications in NLO materials .

Research Findings and Trends

  • Strain-Release Reactivity : The compound’s strain-driven ring-opening is exploited in modular syntheses of 1,1,3-trisubstituted cyclobutanes, a motif underrepresented in drug discovery .
  • Comparative Stability : While dispiro compounds exhibit higher strain, 5-(Benzenesulfonyl)-1-oxaspiro[2.3]hexane strikes a balance between reactivity and shelf stability, enabling commercial availability (e.g., CAS 157-48-2) .
  • Emerging Analogues : Carbamate and hydroxymethyl derivatives (e.g., EN300-281333) are gaining traction as alternatives for tunable pharmacokinetic properties .

Biological Activity

5-(Benzenesulfonyl)-1-oxaspiro[2.3]hexane is a compound of interest in medicinal chemistry due to its unique structural features and potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

5-(Benzenesulfonyl)-1-oxaspiro[2.3]hexane features a spirocyclic framework that contributes to its biological activity. The presence of the benzenesulfonyl group enhances its reactivity and interaction with biological targets.

Property Value
Molecular FormulaC10H11O3S
Molecular Weight213.26 g/mol
IUPAC Name5-(benzenesulfonyl)-1-oxaspiro[2.3]hexane
CAS Number13234319

The biological activity of 5-(benzenesulfonyl)-1-oxaspiro[2.3]hexane can be attributed to its ability to interact with various molecular targets, including enzymes and receptors. The spirocyclic structure allows it to fit into active sites, potentially inhibiting or modulating their functions.

Potential Targets

  • Enzymes : It may act as an enzyme inhibitor by binding to the active site.
  • Receptors : The compound could interact with specific receptors, influencing signaling pathways.

Biological Activities

Research has indicated several biological activities associated with 5-(benzenesulfonyl)-1-oxaspiro[2.3]hexane:

Anticancer Activity

Studies have shown that compounds with similar structures exhibit significant anticancer properties. For instance, one study evaluated various derivatives against human cancer cell lines, revealing that certain modifications can enhance inhibitory effects on cell proliferation.

  • Case Study : In a comparative study, derivatives of spirocyclic compounds were tested for their cytotoxicity against A549 lung cancer cells. The results indicated that modifications to the sulfonyl group significantly affected the IC50 values (the concentration required for 50% inhibition) .

Antimicrobial Properties

Another area of exploration is the antimicrobial activity of this compound. Preliminary tests suggest that it may inhibit the growth of certain bacteria and fungi, although detailed studies are still needed.

Research Findings

Recent research has focused on synthesizing and testing various derivatives of 5-(benzenesulfonyl)-1-oxaspiro[2.3]hexane for their biological activities.

Table: Summary of Biological Activities

Activity Tested Compound Effect Reference
Anticancer5-(benzenesulfonyl)-1-oxaspiro[2.3]hexaneInhibitory effect on A549 cells
AntimicrobialVarious derivativesInhibition of bacterial growth

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.